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Compound of Interest

Compound Name: Tricaprylyl citrate

Cat. No.: B12752589

The following guide provides essential procedural information for the safe and compliant
disposal of tricaprylyl citrate, tailored for researchers, scientists, and drug development
professionals. This document emphasizes adherence to institutional and regulatory standards
to ensure personnel safety and environmental protection.

Disclaimer: A comprehensive Safety Data Sheet (SDS) containing specific disposal regulations
for tricaprylyl citrate is not publicly available. The following procedures are based on general
laboratory chemical safety principles and U.S. regulations. Users must always consult the
manufacturer-specific SDS provided with their product and contact their institution's
Environmental Health & Safety (EHS) department for final guidance.

Step-by-Step Disposal Protocol

The proper disposal of any laboratory chemical is a systematic process that begins with a
thorough hazard assessment and ends with compliant removal.

Step 1: Waste Characterization and Hazard
Determination

This is the most critical step. The regulatory status of tricaprylyl citrate waste must be
determined before disposal.

o Consult the SDS: Locate the Safety Data Sheet provided by the chemical supplier. Section
13 (Disposal Considerations) and Section 14 (Transport Information) will provide specific
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guidance.

o Contact EHS: Provide the SDS to your institution's EHS officer. They are trained to make a
formal hazardous waste determination according to the Resource Conservation and
Recovery Act (RCRA) and any applicable state or local regulations.[1][2]

o Assume Hazardous: Until a formal determination is made by a trained professional, treat all
tricaprylyl citrate waste as hazardous chemical waste to ensure the highest level of safety
and compliance.

Step 2: Select Personal Protective Equipment (PPE)

As a minimum precaution, standard laboratory PPE should be worn when handling tricaprylyl
citrate waste:

o Eye Protection: Wear chemical safety goggles or glasses.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

e Body Protection: Wear a standard laboratory coat.

Step 3: Waste Collection and Segregation

Proper collection prevents accidental reactions and contamination.

» Use a Compatible Container: Collect waste in a container that is chemically compatible with
tricaprylyl citrate and can be securely sealed.[3]

» Avoid Mixing Waste: Do not mix tricaprylyl citrate waste with other chemical waste
streams. While specific incompatibilities are not documented in available literature, it is best
practice to avoid mixing with strong oxidizing agents.[1][4]

o Collect Spillage: If a spill occurs, absorb the material with an inert substance (e.g.,
vermiculite, sand) and place it in the designated waste container.[5]

Step 4: Labeling the Waste Container

Clear and accurate labeling is a regulatory requirement.
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 If Deemed Hazardous: The container must be labeled with the words "Hazardous Waste."[6]
The label must also include the full chemical name ("Tricaprylyl Citrate”) and a clear
description of the hazard(s) identified by your EHS department (e.g., using NFPA or HMIS
warning conventions or GHS pictograms).[6]

 |f Deemed Non-Hazardous: Follow your institution's specific labeling procedures for non-
hazardous chemical waste.

Step 5: Temporary Storage

Waste must be stored safely pending pickup.

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container at or near
the point of generation, in a designated SAA.[6]

e Secondary Containment: Place the container in a secondary containment bin to prevent the
spread of potential leaks.[1]

e Follow Time and Volume Limits: Adhere to institutional and regulatory limits for how long
waste can be stored and the maximum volume allowed in an SAA.[2][6]

Step 6: Final Disposal

The final disposal route depends entirely on the Step 1 determination.

o Hazardous Waste: Disposal must be managed by your institution and carried out by a
licensed hazardous waste contractor.

» Non-Hazardous Waste: Do not assume non-hazardous waste can go into the regular trash or
down the drain. This is only permissible with explicit approval from your EHS department and
in accordance with local wastewater regulations.

Chemical and Physical Properties

The following table summarizes available data for tricaprylyl citrate. Researchers must
consult their supplier-specific SDS for complete and verified information.
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Property Value

Molecular Formula C30Hs607

Molecular Weight 528.76 g/mol

Appearance Data not available; refer to supplier's SDS
Boiling Point Data not available; refer to supplier's SDS
Flash Point Data not available; refer to supplier's SDS
Specific Gravity Data not available; refer to supplier's SDS
Solubility Data not available; refer to supplier's SDS

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
tricaprylyl citrate.
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Caption: Logical workflow for the assessment and disposal of tricaprylyl citrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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